Cas no 1445951-65-4 (11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane)

• Product Name: 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane
• CAS No: 1445951-65-4
• MF: C₁₉H₃₀N₂
• MW: 286.454905033112
• MDL: MFCD25509340
• CID: 4600294
• Update Time: 2025-06-09

11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane Chemical and Physical Properties

Names and Identifiers

• VHC95165
• W14021
• 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane

• MDL： MFCD25509340
• Inchi： 1S/C19H30N2/c1-2-8-18(9-3-1)16-21-14-6-11-19(12-7-15-21)10-4-5-13-20-17-19/h1-3,8-9,20H,4-7,10-17H2
• InChI Key： XARHGETYFWCUFH-UHFFFAOYSA-N
• SMILES： N1CCCCC2(C1)CCCN(CC1C=CC=CC=1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 3.5
• Topological Polar Surface Area: 15.3

Additional information on 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane

11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane: A Comprehensive Overview

The compound with CAS No. 1445951-65-4, commonly referred to as 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The benzyl group attached to the spiro nitrogen adds unique electronic and steric properties, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane in drug delivery systems due to its ability to form stable complexes with certain bioactive molecules. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This advancement is particularly promising for the development of targeted therapies in oncology and infectious diseases.

In addition to its pharmaceutical applications, 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane has shown remarkable properties in polymer chemistry. Its rigid spiro structure contributes to the formation of high-performance polymers with improved mechanical strength and thermal stability. Scientists have successfully incorporated this compound into polyurethanes, resulting in materials that are ideal for high-temperature applications such as aerospace components and electronic devices.

The synthesis of 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane involves a multi-step process that combines nucleophilic substitution and ring-closing metathesis reactions. Recent breakthroughs in catalytic systems have enabled a more efficient and scalable production method, reducing costs and improving yield. This has facilitated its wider adoption in both academic research and industrial settings.

Another area where 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane has made significant contributions is in the field of sensors and diagnostics. Its ability to selectively bind certain metal ions has led to the development of highly sensitive sensors for environmental monitoring and clinical diagnostics. For instance, researchers have utilized this compound to create sensors that detect trace amounts of heavy metals in water samples, offering a cost-effective solution for pollution control.

Furthermore, the compound's unique electronic properties make it a candidate for use in organic electronics. Studies have demonstrated its potential as a hole transport material in perovskite solar cells, enhancing their efficiency and stability under prolonged operation. This application aligns with the global push towards sustainable energy solutions and renewable resources.

In conclusion, CAS No. 1445951-65-4, or 11-Benzyl-2,11-Diazaspiro[6.7]Tetradecane, is a versatile compound with a wide range of applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research and development efforts, positioning it as a key player in the advancement of modern chemistry and materials science.